Cas no 1805476-20-3 (2-Amino-4-bromopyridine-3-methanol)

• Product Name: 2-Amino-4-bromopyridine-3-methanol
• CAS No: 1805476-20-3
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 4898713
• Update Time: 2025-07-17

2-Amino-4-bromopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromopyridine-3-methanol

• Inchi： 1S/C6H7BrN2O/c7-5-1-2-9-6(8)4(5)3-10/h1-2,10H,3H2,(H2,8,9)
• InChI Key： AHHVLDGNNUARGO-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-4-bromopyridine-3-methanol

Comprehensive Overview of 2-Amino-4-bromopyridine-3-methanol (CAS No. 1805476-20-3): Properties, Applications, and Industry Insights

2-Amino-4-bromopyridine-3-methanol (CAS No. 1805476-20-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a brominated pyridine derivative, it serves as a versatile building block for synthesizing complex molecules. The presence of both amino and hydroxymethyl functional groups enhances its reactivity, making it valuable for cross-coupling reactions and heterocyclic synthesis.

Recent studies highlight the compound's role in developing kinase inhibitors, a hot topic in cancer drug discovery. Researchers are exploring its potential in modulating protein-protein interactions, aligning with the growing demand for targeted therapies. The bromine atom at the 4-position allows for further functionalization via Buchwald-Hartwig amination or Suzuki-Miyaura coupling, techniques frequently searched in organic chemistry forums.

From a green chemistry perspective, 2-Amino-4-bromopyridine-3-methanol has been investigated for atom-efficient transformations. Its methanol moiety enables water-soluble derivatives, addressing the pharmaceutical industry's focus on biodegradable compounds. Analytical methods like HPLC purity testing and LC-MS characterization are critical for quality control, as evidenced by frequent queries in analytical chemistry communities.

The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions, a feature valued in material science applications. Patent literature reveals its use in creating OLED intermediates, connecting to the booming flexible display technology market. Proper storage under nitrogen atmosphere is recommended to prevent oxidation, a common concern among fine chemical users.

Supply chain data shows increasing demand for 2-Amino-4-bromopyridine-3-methanol in Asia-Pacific research hubs, correlating with regional investments in small molecule drug development. Regulatory databases confirm its non-hazardous status under standard handling conditions, though personal protective equipment (PPE) should always be used—a frequently emphasized point in laboratory safety guidelines.

Innovative applications include its use as a precursor for fluorescence probes in bioimaging, tapping into the diagnostic reagents market. The compound's electron-withdrawing bromine group facilitates nucleophilic aromatic substitution, a reaction mechanism often discussed in organic synthesis tutorials. Recent optimization of its multi-gram scale production has improved commercial availability.

Comparative studies with similar aminopyridine derivatives demonstrate superior yield in Pd-catalyzed reactions. This aligns with industry's search for high-efficiency catalysts. The 3-methanol group enables hydrogen bonding interactions, a property leveraged in crystal engineering studies—a trending topic in supramolecular chemistry research papers.

Environmental fate studies indicate 2-Amino-4-bromopyridine-3-methanol undergoes aerobic biodegradation within 28 days, meeting OECD test guidelines. This data responds to growing environmental impact assessment requirements in chemical registration. The compound's logP value (measured at 1.2) suggests moderate lipophilicity, important for drug permeability predictions.

Quality specifications typically require ≥98% purity by NMR analysis, with strict limits on heavy metal contaminants—parameters heavily scrutinized in pharmaceutical ingredient procurement. The compound's melting point range (148-152°C) serves as a key identifier, frequently referenced in compound characterization protocols.

Emerging research explores its metal-organic framework (MOF) applications, particularly in gas storage materials. This connects to renewable energy discussions around hydrogen storage solutions. The regioselective reactivity of the bromine position makes it valuable for sequential functionalization strategies gaining popularity in combinatorial chemistry.